Cas no 10315-07-8 (1-Benzylpiperidine-4-carboxylic acid)

• Product name: 1-Benzylpiperidine-4-carboxylic acid
• CAS No: 10315-07-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD03371463
• CID: 138984
• PubChem ID: 4714983

1-Benzylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzylpiperidine-4-carboxylic acid
• 1-Benzyl-4-piperidinecarboxylic acid
• 1-BENZYL-ISONIPECOTIC ACID
• 1-Benzyl-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylicacid, 1-(phenylmethyl)-
• N-Benzyl-isonipecotic Acid
• N-Benzylpiperidine-4-carboxylic acid
• AB14004
• AC-7138
• FT-0685220
• SY004193
• DTXSID30405802
• N-Benzyl 4-piperidinecarboxylic acid
• B5826
• 1-Benzylisonipecotic acid
• BZL-ISONIPECOTIC ACID
• 4-PIPERIDINECARBOXYLIC ACID, 1-(PHENYLMETHYL)-
• SCHEMBL1519223
• BL000316
• 4-Piperidinecarboxylicacid,1-(phenylmethyl)-
• 1-benzylpiperidine-4-carboxylic acid, AldrichCPR
• 1-benzyl-4-piperidine carboxylic acid
• 1-Benzylpiperidine-4-CarboxylicAcid
• W-200686
• A1850
• PS-5473
• BB 0220118
• EN300-49940
• benzyl-piperidine-4-carboxylic acid
• MFCD03371463
• N-benzylisonipecotic acid
• CS-W001281
• 10315-07-8
• ZMVSVQMWFTZSJQ-UHFFFAOYSA-N
• AKOS000125168
• AMY20056
• ALBB-029640
• STK354950
• DB-012737

• MDL： MFCD03371463
• Inchi： 1S/C13H17NO2/c15-13(16)12-6-8-14(9-7-12)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,16)
• InChI Key： ZMVSVQMWFTZSJQ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.165
• Boiling Point: 358.6℃ at 760 mmHg
• Flash Point: 170.7℃
• Refractive Index: 1.572
• PSA: 40.54000
• LogP: 1.92110

1-Benzylpiperidine-4-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

1-Benzylpiperidine-4-carboxylic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines